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deuterium labelled Monooctyl phthalate
structure C16H18D404
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Compound Focus: Monooctyl Phthalate-d4
Cat. No.: S12851281

Chemical Identity and Key Data

The table below consolidates the fundamental technical information for Moenooctyl phthalate-d4.

Property Detail

IUPAC Name Monooctyl phthalate-d4 [1]

Synonyms Mono-n-octyl phthalate-d4; MOP-d4 [2] [1]
Molecular Ci16H18D40a4 [2] [1]
Formula

CAS Number  1398065-74-1 [2] [1]

Molecular 282.37 g/mol [2] [1]

Weight

SMILES CCCCCCCCOC(C1=C(C([2H])=C([2H])C([2H])=C1[2H])C(0)=0)=0[2]
Description A deuterium-labeled form of Monooctyl phthalate, which exhibits antimycobacterial

activity (MIC of 20 pg/mL) [2].
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Primary Research Applications

Deuterated compounds like Monooctyl phthalate-d4 are primarily used as tools in quantitative analysis due

to their nearly identical chemical properties to their non-labeled counterparts, aside from mass.

e Use as an Internal Standard: This compound is designed for use as an internal standard in
analytical techniques such as LC-MS, GC-MS, and NMR [2]. By adding a known quantity of the
deuterated compound to a sample, scientists can accurately measure the concentration of the non-
labeled target analyte (e.g., Monooctyl phthalate) in complex biological or environmental samples.

¢ Role as a Tracer: It can also be employed as a tracer to study the pharmacokinetic and metabolic
profiles of phthalate compounds during the drug development process [2].

General Workflow for Using an Internal Standard

While the search results do not provide a specific experimental protocol for this compound, the following
diagram illustrates the standard workflow for using a deuterated internal standard in quantitative mass

spectrometry analysis.
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Start: Sample Preparation

5. Quantification:
Calculate Analyte Concentration

Click to download full resolution via product page

Workflow for using a deuterated internal standard in quantitative analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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